Cas no 2320821-94-9 (8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline)
8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline Chemical and Physical Properties
Names and Identifiers
-
- 8-((4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl)quinoline
- 8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline
-
- Inchi: 1S/C18H23N3O2S/c22-24(23,17-9-1-5-15-6-3-10-19-18(15)17)21-12-4-11-20(13-14-21)16-7-2-8-16/h1,3,5-6,9-10,16H,2,4,7-8,11-14H2
- InChI Key: IAMXCJLNSXCNDA-UHFFFAOYSA-N
- SMILES: S(C1=CC=CC2=CC=CN=C12)(N1CCCN(CC1)C1CCC1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 529
- XLogP3: 2.4
- Topological Polar Surface Area: 61.9
8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6556-6082-2μmol |
8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline |
2320821-94-9 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6556-6082-5μmol |
8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline |
2320821-94-9 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6556-6082-10μmol |
8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline |
2320821-94-9 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6556-6082-20μmol |
8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline |
2320821-94-9 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6556-6082-1mg |
8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline |
2320821-94-9 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6556-6082-2mg |
8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline |
2320821-94-9 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6556-6082-3mg |
8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline |
2320821-94-9 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6556-6082-4mg |
8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline |
2320821-94-9 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6556-6082-5mg |
8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline |
2320821-94-9 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6556-6082-10mg |
8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline |
2320821-94-9 | 10mg |
$118.5 | 2023-09-08 |
8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on 8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline
Research Brief on 8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline (CAS: 2320821-94-9)
Recent studies have highlighted the potential of 8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline (CAS: 2320821-94-9) as a promising compound in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique quinoline scaffold and sulfonyl-diazepane moiety, has garnered attention for its diverse pharmacological properties, particularly in targeting protein-protein interactions and enzyme modulation.
A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a selective inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in cancer and neurodegenerative diseases. The research demonstrated that 8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline exhibits nanomolar affinity for HDAC6, with minimal off-target effects, making it a potential candidate for further preclinical development.
Another significant finding, reported in ACS Chemical Biology, revealed the compound's ability to disrupt the interaction between p53 and MDM2, a critical pathway in tumor suppression. The study utilized X-ray crystallography to elucidate the binding mode of 8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline within the p53-MDM2 interface, providing a structural basis for its inhibitory activity.
In addition to its therapeutic potential, synthetic routes for 8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline have been optimized, as detailed in a recent Organic Process Research & Development article. The improved synthesis features a high-yielding, scalable process with reduced environmental impact, addressing key challenges in industrial production.
Ongoing research is investigating the compound's pharmacokinetic properties and toxicity profiles. Preliminary data from animal models suggest favorable bioavailability and tissue distribution, though further optimization may be required to enhance metabolic stability. These findings position 8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline as a versatile scaffold for drug discovery, with applications spanning oncology, neurology, and beyond.
2320821-94-9 (8-[(4-cyclobutyl-1,4-diazepan-1-yl)sulfonyl]quinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)